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Compound of Interest

Compound Name: YM-58483

Cat. No.: B1682358

For Researchers, Scientists, and Drug Development Professionals

YM-58483, also known as BTP2, is a potent and selective inhibitor of store-operated Ca2* entry
(SOCE), with a primary affinity for Calcium Release-Activated Calcium (CRAC) channels,
which are critical components of cellular calcium signaling.[1][2][3][4] This guide provides a
comprehensive comparison of YM-58483's activity across various calcium channel families,
supported by experimental data and detailed methodologies.

Summary of YM-58483's Cross-reactivity Profile

The following table summarizes the inhibitory and potentiating effects of YM-58483 on different
calcium channels, presenting key quantitative data for easy comparison.
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Channel Channel IC50 /| EC50

. Effect Cell Type Reference
Family Subtype (uM)
) Orail o Jurkat T-cells,
CRAC/Orai Inhibition ~0.1 ] [11[3]114]
(CRAC) various
Thapsigargin- HEK293,
induced Inhibition 0.1-0.3 DT40 B-cells, [5]
SOCE A7r5
TRP o
TRPC3 Inhibition ~0.3 HEK293 [5]
Channels
TRPC5 Inhibition ~0.3 HEK293 [5]
TRPM4 Potentiation N/A HEK293 [2]
TRPV6 No Effect >10 HEK293 [5]
Voltage- o
L-type No Significant
Gated Ca?* >30 N/A
(Cavl.2) Effect
Channels
N-type No Significant
yp g >30 N/A
(Cav2.2) Effect

Note: "N/A" indicates that a specific value was not available in the reviewed literature. The lack
of effect on voltage-gated calcium channels is generally reported up to concentrations of 30 uM
or higher.

Detailed Experimental Methodologies

This section outlines the typical experimental protocols used to assess the cross-reactivity of
YM-58483.

Thapsigargin-Induced Calcium Influx Assay (for
CRAC/Orai Channels)

This assay is a standard method for studying SOCE mediated by CRAC channels.
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Objective: To determine the IC50 of YM-58483 for the inhibition of store-operated calcium entry.
Materials:

e Cells: Human Embryonic Kidney (HEK) 293 cells or Jurkat T-cells.

» Fluorescent Calcium Indicator: Fura-2 AM or Indo-1 AM.

» Buffer: Calcium-free Hanks' Balanced Salt Solution (HBSS) and HBSS containing Ca?+.

e Reagents: Thapsigargin (SERCA pump inhibitor), YM-58483, lonomycin (positive control),
EGTA (negative control).

Protocol:

o Cell Preparation: Culture cells to an appropriate confluency. On the day of the experiment,
detach the cells and wash them with HBSS.

e Dye Loading: Incubate the cells with Fura-2 AM (typically 1-5 uM) in HBSS at 37°C for 30-60
minutes in the dark.

e Washing: Wash the cells twice with calcium-free HBSS to remove extracellular dye.

o Baseline Measurement: Resuspend the cells in calcium-free HBSS and measure the
baseline fluorescence ratio (e.g., 340/380 nm for Fura-2) using a fluorometer or a
fluorescence microscope.

o Store Depletion: Add thapsigargin (typically 1-2 uM) to the cells in calcium-free HBSS to
deplete the endoplasmic reticulum (ER) calcium stores. This will cause a transient increase
in intracellular calcium.

e YM-58483 Incubation: After the intracellular calcium levels return to baseline, add varying
concentrations of YM-58483 and incubate for a few minutes.

e Calcium Add-back: Add CaCl:z (typically 1-2 mM final concentration) to the cell suspension to
initiate SOCE.
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o Data Acquisition: Record the change in fluorescence ratio over time. The increase in
fluorescence after the addition of CaClz represents SOCE.

o Data Analysis: The inhibitory effect of YM-58483 is calculated by comparing the peak
fluorescence increase in the presence of the compound to the control (vehicle-treated) cells.
The IC50 value is then determined by fitting the concentration-response data to a sigmoidal
curve.

Patch-Clamp Electrophysiology (for TRP and Voltage-
Gated Channels)

Whole-cell patch-clamp is the gold standard for directly measuring ion channel activity and
assessing the effect of pharmacological compounds.

Objective: To determine the IC50 or EC50 of YM-58483 on specific TRP and voltage-gated
calcium channels.

Materials:

» Cells: HEK293 cells transiently or stably expressing the specific ion channel of interest (e.g.,
TRPC3, TRPC5, TRPM4).

» External Solution (for TRP channels): Typically contains (in mM): 140 NacCl, 5 KCI, 2 CaClz, 1
MgClz, 10 HEPES, 10 Glucose (pH adjusted to 7.4).

« Internal Solution (for TRP channels): Typically contains (in mM): 140 CsCl, 10 HEPES, 10
EGTA, 4 Mg-ATP (pH adjusted to 7.2). Specific activators (e.g., diacylglycerol for TRPC3)
can be included.

o External Solution (for Voltage-Gated Ca?* channels): Typically contains (in mM): 120
tetraethylammonium chloride (TEA-CI), 10 BaClz or CaClz, 10 HEPES (pH adjusted to 7.4).

« Internal Solution (for Voltage-Gated Ca?* channels): Typically contains (in mM): 120 CsCl, 10
HEPES, 10 EGTA, 5 Mg-ATP (pH adjusted to 7.2).

o Reagents: YM-58483, specific channel activators and blockers.
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Protocol:
o Cell Preparation: Plate cells expressing the target channel onto glass coverslips.

o Patch Pipette Fabrication: Pull patch pipettes from borosilicate glass capillaries to a
resistance of 2-5 MQ when filled with the internal solution.

» Whole-Cell Configuration: Form a giga-ohm seal between the patch pipette and the cell
membrane and then rupture the membrane patch to achieve the whole-cell configuration.

» Voltage Protocol:

o For TRP channels: Apply a voltage ramp or step protocol (e.g., from -100 mV to +100 mV)
to elicit channel currents.

o For Voltage-Gated Ca?* channels: Hold the cell at a negative potential (e.g., -80 mV) and
apply depolarizing voltage steps to activate the channels (e.g., to 0 mV).

o Compound Application: Perfuse the cells with the external solution containing various
concentrations of YM-58483.

o Data Acquisition: Record the whole-cell currents before, during, and after the application of
YM-58483 using a patch-clamp amplifier and data acquisition software.

o Data Analysis: Measure the peak current amplitude at a specific voltage. The percentage of
inhibition or potentiation is calculated, and the IC50 or EC50 value is determined from the
concentration-response curve.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathway affected
by YM-58483 and a typical experimental workflow for its characterization.
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Caption: Simplified signaling pathway of store-operated calcium entry (SOCE) and the
inhibitory action of YM-58483.
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Caption: General experimental workflow for assessing the cross-reactivity of YM-58483.

Conclusion
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YM-58483 is a highly potent and selective inhibitor of CRAC channels, the primary mediators of
store-operated calcium entry. Its cross-reactivity with other calcium channels is limited, showing
moderate inhibitory effects on TRPC3 and TRPC5 channels and a potentiating effect on
TRPM4. Notably, it displays a high degree of selectivity against voltage-gated calcium
channels, making it a valuable tool for dissecting the specific roles of SOCE in various
physiological and pathological processes. For researchers investigating calcium signaling, YM-
58483 serves as a crucial pharmacological tool for isolating the contributions of CRAC
channels from other calcium influx pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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